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Compound of Interest

N-(2-Aminoethyl)-N-ethyl-m-
Compound Name:
toluidine

Cat. No.: B096702

An In-depth Technical Guide to the Chemical Properties of N-(2-Aminoethyl)-N-ethyl-m-
toluidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical
properties of N-(2-Aminoethyl)-N-ethyl-m-toluidine (CAS No. 19248-13-6). The information is
compiled from various chemical data sources to support research and development activities.

Chemical and Physical Properties

N-(2-Aminoethyl)-N-ethyl-m-toluidine is a substituted aromatic amine. The following table
summarizes its key physical and chemical properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b096702?utm_src=pdf-interest
https://www.benchchem.com/product/b096702?utm_src=pdf-body
https://www.benchchem.com/product/b096702?utm_src=pdf-body
https://www.benchchem.com/product/b096702?utm_src=pdf-body
https://www.benchchem.com/product/b096702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)
CAS Number 19248-13-6 [1][2][3]
Molecular Formula C11H1sN:2 [3114]
Molecular Weight 178.28 g/mol [31[5]

Light orange to Yellow to
Appearance o [6]
Green clear liquid

Physical State Liquid (at 20°C)

Purity >98.0% (by GC) [6]
Boiling Point 120 °C at 25 mmHg

Specific Gravity 0.98 (at 20°C/20°C)

Store at room temperature,
N preferably <15°C in a cool,
Storage Conditions ] [7]
dark place under an inert

atmosphere.

Sensitivity Air sensitive

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of N-(2-
Aminoethyl)-N-ethyl-m-toluidine. While a comprehensive set of spectra is not readily
available in public literature, references to its Infrared (IR) spectrum exist.[4] Researchers
requiring detailed spectroscopic analysis such as 'H NMR, 3C NMR, or Mass Spectrometry
should refer to commercial supplier documentation or perform their own analyses.

Reactivity and Safety Information

N-(2-Aminoethyl)-N-ethyl-m-toluidine is classified as a hazardous substance. The following
table summarizes its GHS safety information.
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Hazard Class Statement Citation(s)
Signal Word Warning [7]
Skin Corrosion/Irritation H315: Causes skin irritation.

) o H319: Causes serious eye
Serious Eye Damage/Irritation o
irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/eye protection/face protection.[6]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332 + P313: If skin irritation occurs: Get medical advice/attention.[6]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[6]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and property determination of
N-(2-Aminoethyl)-N-ethyl-m-toluidine are not widely available. However, general
methodologies for the synthesis of related secondary and tertiary amines are well-established.

Example Synthesis of a Related Compound: N-Ethyl-m-toluidine

A common method for the synthesis of N-ethyl-m-toluidine involves the direct N-alkylation of m-
toluidine with an ethyl halide, such as ethyl bromide.[8] The reaction typically proceeds as
follows:

e m-Toluidine is reacted with ethyl bromide in a sealed vessel at room temperature.

e Acrystalline hydrobromide salt of the amine is formed.
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e The free amine is liberated by the addition of a base, such as 10% sodium hydroxide
solution.

e The product is extracted with an organic solvent like ether.

e The crude amine is purified. A common purification method involves the formation of a
nitroso derivative to separate the secondary amine from any unreacted primary amine and
over-alkylated tertiary amine. The nitroso compound is then reduced back to the pure
secondary amine.[8]

This provides a general framework, but specific reaction conditions, stoichiometry, and
purification methods would need to be optimized for the synthesis of N-(2-Aminoethyl)-N-
ethyl-m-toluidine.

Determination of Physical Properties:

» Boiling Point: The boiling point is determined by distillation at a specific pressure (e.g., 25
mmHg), measuring the temperature at which the liquid and vapor phases are in equilibrium.

o Specific Gravity: This is typically measured using a pycnometer or a hydrometer, comparing
the density of the substance to the density of a reference substance (usually water) at a
specified temperature.

Biological Activity and Signaling Pathways

There is no significant evidence in the reviewed literature to suggest that N-(2-Aminoethyl)-N-
ethyl-m-toluidine has specific biological activities or is involved in cellular signaling pathways.
Its primary applications appear to be in industrial and chemical synthesis.[9][10]

Visualizations
Industrial Applications Workflow

The following diagram illustrates the potential industrial applications of N-(2-Aminoethyl)-N-
ethyl-m-toluidine as a chemical intermediate.
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Synthesis & Production

N-(2-Aminoethyl)-N-ethyl-m-toluidine
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Caption: Industrial uses of N-(2-Aminoethyl)-N-ethyl-m-toluidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(2-Aminoethyl)-N-ethyl-m-toluidine chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096702#n-2-aminoethyl-n-ethyl-m-toluidine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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